N-[(4-methoxyphenyl)methyl]-2-[8-[(4-methoxyphenyl)methylamino]-1,3-dimethyl-2,6-dioxopurin-7-yl]acetamide

• IUPAC Name: N-[(4-methoxyphenyl)methyl]-2-[8-[(4-methoxyphenyl)methylamino]-1,3-dimethyl-2,6-dioxopurin-7-yl]acetamide
• InChI: InChI=1S/C25H28N6O5/c1-29-22-21(23(33)30(2)25(29)34)31(15-20(32)26-13-16-5-9-18(35-3)10-6-16)24(28-22)27-14-17-7-11-19(36-4)12-8-17/h5-12H,13-15H2,1-4H3,(H,26,32)(H,27,28)
• InChI Key: KCBYKADUHSOEDJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)NCC3=CC=C(C=C3)OC)CC(=O)NCC4=CC=C(C=C4)OC
• Molecular Formula: C25H28N6O5
• Molecular Weight: 492.5 g/mol

Description

The compound “N-[(4-methoxyphenyl)methyl]-2-[8-[(4-methoxyphenyl)methylamino]-1,3-dimethyl-2,6-dioxopurin-7-yl]acetamide” is a complex organic molecule. It contains several functional groups including an acetamide group, a purine group (a type of heterocyclic aromatic compound), and methoxyphenyl groups.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the appropriate precursors for the acetamide, purine, and methoxyphenyl groups. The exact synthesis process would depend on the specific reactions used and the order in which the groups are added.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings (in the purine and phenyl groups) and various functional groups. The exact structure would depend on the specific arrangement and bonding of these groups.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. The acetamide group could undergo hydrolysis, the purine group could participate in various substitution reactions, and the methoxyphenyl groups could undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound (such as its melting point, boiling point, solubility, etc.) would depend on its exact molecular structure. These properties could be predicted using computational chemistry methods or determined experimentally.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action would depend on how it interacts with biological molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is used. Proper safety precautions should be taken when handling this or any other chemical compound.

Future Directions

Future research on this compound could involve exploring its potential uses (for example, as a drug or a chemical reagent), studying its physical and chemical properties in more detail, and developing more efficient methods for its synthesis.